1,5-dimethyl-3,7-bis(4-methylbenzoyl)-3,7-diazabicyclo[3.3.1]nonan-9-one

• IUPAC Name: 1,5-dimethyl-3,7-bis(4-methylbenzoyl)-3,7-diazabicyclo[3.3.1]nonan-9-one
• InChI: InChI=1S/C25H28N2O3/c1-17-5-9-19(10-6-17)21(28)26-13-24(3)15-27(16-25(4,14-26)23(24)30)22(29)20-11-7-18(2)8-12-20/h5-12H,13-16H2,1-4H3
• InChI Key: SNPXQLJMFIUXFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CC3(CN(CC(C2)(C3=O)C)C(=O)C4=CC=C(C=C4)C)C
• Molecular Formula: C25H28N2O3
• Molecular Weight: 404.5 g/mol

Description

1,5-dimethyl-3,7-bis(4-methylbenzoyl)-3,7-diazabicyclo[3.3.1]nonan-9-one, also known as DMB-9 or DMBX, is a synthetic compound that has been studied for its potential use in various scientific research applications. This compound has been shown to have unique biochemical and physiological effects, making it a promising candidate for future research.

Mechanism of Action

The mechanism of action of 1,5-dimethyl-3,7-bis(4-methylbenzoyl)-3,7-diazabicyclo[3.3.1]nonan-9-one is not fully understood, but it is believed to involve the formation of reactive oxygen species (ROS) and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
1,5-dimethyl-3,7-bis(4-methylbenzoyl)-3,7-diazabicyclo[3.3.1]nonan-9-one has been shown to have unique biochemical and physiological effects, including the ability to selectively bind to metal ions and the ability to induce apoptosis in cancer cells. It has also been shown to have low toxicity in normal cells, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1,5-dimethyl-3,7-bis(4-methylbenzoyl)-3,7-diazabicyclo[3.3.1]nonan-9-one in lab experiments is its ability to selectively bind to metal ions, making it a useful tool for the detection and quantification of metal ions. However, one limitation of using 1,5-dimethyl-3,7-bis(4-methylbenzoyl)-3,7-diazabicyclo[3.3.1]nonan-9-one is its relatively complex synthesis method, which may limit its availability for use in certain experiments.

Future Directions

There are several potential future directions for research involving 1,5-dimethyl-3,7-bis(4-methylbenzoyl)-3,7-diazabicyclo[3.3.1]nonan-9-one, including:
1. Further studies on the mechanism of action of 1,5-dimethyl-3,7-bis(4-methylbenzoyl)-3,7-diazabicyclo[3.3.1]nonan-9-one, including the role of ROS in its anticancer effects.
2. Development of new methods for the synthesis of 1,5-dimethyl-3,7-bis(4-methylbenzoyl)-3,7-diazabicyclo[3.3.1]nonan-9-one, potentially using more efficient and cost-effective methods.
3. Exploration of the potential use of 1,5-dimethyl-3,7-bis(4-methylbenzoyl)-3,7-diazabicyclo[3.3.1]nonan-9-one as a photosensitizer for photodynamic therapy, which involves the use of light to activate the compound and induce cell death in cancer cells.
4. Investigation of the potential use of 1,5-dimethyl-3,7-bis(4-methylbenzoyl)-3,7-diazabicyclo[3.3.1]nonan-9-one as a therapeutic agent for the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease, which are associated with metal ion imbalances.
In conclusion, 1,5-dimethyl-3,7-bis(4-methylbenzoyl)-3,7-diazabicyclo[3.3.1]nonan-9-one is a promising compound that has been studied for its potential use in various scientific research applications. Further research is needed to fully understand its mechanism of action and to explore its potential use as a therapeutic agent for the treatment of various diseases.

Scientific Research Applications

1,5-dimethyl-3,7-bis(4-methylbenzoyl)-3,7-diazabicyclo[3.3.1]nonan-9-one has been studied for its potential use in various scientific research applications, including as a fluorescent probe for the detection of metal ions, as a photosensitizer for photodynamic therapy, and as a potential therapeutic agent for the treatment of cancer.